N-(3-chloro-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
• InChI: InChI=1S/C18H18ClNO4/c1-11-8-16-17(24-7-3-6-23-16)10-13(11)18(21)20-12-4-5-15(22-2)14(19)9-12/h4-5,8-10H,3,6-7H2,1-2H3,(H,20,21)
• InChI Key: DULAHPCSYVARKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C(=O)NC3=CC(=C(C=C3)OC)Cl)OCCCO2

Description

N-(3-chloro-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide: is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a benzodioxepine core, which is a bicyclic structure containing both benzene and dioxepine rings, and is substituted with a chloro and methoxy group on the phenyl ring, as well as a carboxamide group.

Preparation Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide involves multiple steps. One common synthetic route includes:

Formation of the Benzodioxepine Core: This can be achieved through a cyclization reaction involving appropriate precursors.

Substitution Reactions: Introduction of the chloro and methoxy groups on the phenyl ring can be done using electrophilic aromatic substitution reactions.

Carboxamide Formation: The carboxamide group can be introduced through an amide coupling reaction, typically using reagents like carbodiimides or coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, as well as cost-effectiveness.

Chemical Reactions Analysis

N-(3-chloro-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups, such as reducing the carboxamide to an amine.

Substitution: The chloro group can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles.

Hydrolysis: The carboxamide group can be hydrolyzed to form the corresponding carboxylic acid and amine.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or thiols.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may focus on its potential therapeutic effects, including anti-inflammatory or neuroprotective properties.

Industry: It can be used in the development of new materials or as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity.

Comparison with Similar Compounds

N-(3-chloro-4-methoxyphenyl)-8-methyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide can be compared with similar compounds such as:

N-(3-chloro-4-methoxyphenyl)-4-hydroxybenzamide: This compound has a similar phenyl ring substitution but differs in the core structure.

N-(3-chloro-4-methoxyphenyl)-3,4,5-trimethoxybenzamide: This compound has additional methoxy groups on the benzene ring.

3-chloro-4-methoxyacetophenone: This compound shares the chloro and methoxy substitutions but has a different functional group (acetophenone instead of carboxamide).

The uniqueness of this compound lies in its specific combination of functional groups and core structure, which may confer distinct chemical and biological properties.